Cas no 78650-16-5 (4-methyl1,3,5triazino1,2-abenzimidazol-2-amine)

• Product Name: 4-methyl1,3,5triazino1,2-abenzimidazol-2-amine
• CAS No: 78650-16-5
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• MDL: MFCD04155098
• CID: 1056940
• PubChem ID: 938716
• Update Time: 2025-07-01

4-methyl1,3,5triazino1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• 4-Methyl[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-methyl-1,3,5-Triazino[1,2-a]benzimidazol-2-amine
• 2-amino-4-methyl-s-triazino[1,2-a]benzimidazole
• 4-methyl-1,3,5-triazino[1,2-a]benzimidazole-2-ylamine
• SY018152
• LS-05582
• AC6826
• MFCD04155098
• CS-0312732
• Benzo[4,5]imidazo[1,2-a][1,3,5]triazine, 2-amino-4-methyl-
• 78650-16-5
• AKOS001741857
• 4-methyl-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-methyl[1,3,5]triazino[1,2-a][1,3]benzimidazol-2-amine
• JYUMVHXSEQXABG-UHFFFAOYSA-N
• 13-METHYL-1,8,10,12-TETRAAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,10,12-HEXAEN-11-AMINE
• STK181805
• DB-358367
• ALBB-017284
• 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, 4-methyl-
• 4-methyl1,3,5triazino1,2-abenzimidazol-2-amine

• MDL： MFCD04155098
• Inchi： 1S/C10H9N5/c1-6-12-9(11)14-10-13-7-4-2-3-5-8(7)15(6)10/h2-5H,1H3,(H2,11,13,14)
• InChI Key： JYUMVHXSEQXABG-UHFFFAOYSA-N
• SMILES： N12C(C)=NC(N)=NC1=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 199.08600
• Monoisotopic Mass: 199.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.10000
• LogP: 1.74930

4-methyl1,3,5triazino1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-methyl1,3,5triazino1,2-abenzimidazol-2-amine

4-Methyl-1,3,5-Triazino[1,2-a]Benzimidazol-2-Amine: A Comprehensive Overview

The compound with CAS No 78650-16-5, commonly referred to as 4-methyl-1,3,5-triazino[1,2-a]benzimidazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug discovery, catalysis, and electronic materials. The benzimidazole core of this molecule provides a rigid and aromatic structure, while the triazine ring introduces additional functional groups that enhance its reactivity and versatility.

Recent studies have highlighted the potential of 4-methyl-1,3,5-triazino[1,2-a]benzimidazol-2-amine in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing metal-free catalysts for organic reactions. The triazine ring in this compound plays a crucial role in stabilizing radical intermediates during catalytic processes. This property makes it an attractive candidate for applications in sustainable chemistry and green synthesis methods.

In terms of synthesis, 4-methyl-1,3,5-triazino[1,2-a]benzimidazol-2-amine can be prepared via a variety of routes. One common method involves the condensation of o-phenylenediamine derivatives with carbonyl compounds under high temperature conditions. The benzimidazole framework is formed through an intramolecular cyclization process that requires precise control over reaction conditions to achieve high yields. The introduction of the methyl group at the 4-position of the triazine ring is typically achieved through alkylation or substitution reactions.

The chemical properties of 4-methyl-1,3,5-triazino[1,2-a]benzimidazol-2-amine are heavily influenced by its molecular structure. The conjugated aromatic system provides excellent stability and UV absorption characteristics. Additionally, the presence of nitrogen atoms in both the benzimidazole and triazine rings confers strong electron-donating properties to the molecule. These features make it an ideal candidate for applications in optoelectronic devices and sensors.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 4-methyl-1,3,5-triazino[1,2-a]benzimidazol-2-amine with unprecedented accuracy. Using density functional theory (DFT) calculations, scientists have demonstrated that this compound exhibits a high degree of conjugation and charge transport capabilities. These findings have opened new avenues for its use in organic photovoltaic cells and light-emitting diodes (OLEDs).

In conclusion,4-methyl-1,3,5-triazino[1,2-a]benzimidazol-2-amine is a versatile compound with a wide range of potential applications in modern chemistry and materials science. Its unique molecular structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge,this compound is poised to play a significant role in advancing technologies across various industries.